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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CH1055, a near-infrared II (NIR-II)

fluorescent dye, with traditional histological methods for tumor imaging and analysis. We will

delve into the experimental data supporting the cross-validation of CH1055 imaging with

histology, offering detailed protocols and quantitative comparisons to assist researchers in

leveraging this novel imaging modality.

Introduction to CH1055 NIR-II Imaging
CH1055 is a small-molecule organic dye that fluoresces in the second near-infrared window

(1000-1700 nm). This spectral range offers significant advantages for in vivo imaging, including

reduced photon scattering and lower tissue autofluorescence, leading to deeper tissue

penetration and higher spatial resolution compared to conventional NIR-I imaging (700-900

nm). CH1055 has been shown to be rapidly excreted through the kidneys, a favorable

characteristic for clinical translation. Furthermore, it can be conjugated to targeting ligands,

such as Affibody molecules, to specifically bind to biomarkers like the epidermal growth factor

receptor (EGFR) on tumor cells.
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Comparative Analysis: CH1055 Imaging vs.
Histology
The gold standard for tumor diagnosis and characterization remains histopathological analysis

of tissue sections. This section compares the performance of CH1055 imaging with histological

methods, highlighting the complementary nature of these techniques.

Feature CH1055 NIR-II Imaging
Traditional Histology (H&E
and IHC)

Method
In vivo, real-time fluorescence

imaging

Ex vivo analysis of fixed,

sectioned tissue

Resolution
High spatial resolution for in

vivo imaging

Cellular and subcellular

resolution

Depth
Deeper tissue penetration than

visible and NIR-I light

Limited to the surface of

sectioned tissue

Targeting

Can be conjugated to ligands

for molecular targeting (e.g.,

EGFR)

Antibody-based for specific

protein detection (IHC)

Quantification

Semi-quantitative

(fluorescence intensity, tumor-

to-background ratio)

Quantitative (cell counting,

staining intensity scoring)

Throughput
High-throughput for whole-

animal imaging

Lower throughput, labor-

intensive

Information
Dynamic information on probe

distribution and tumor location

Detailed morphological and

molecular information

Quantitative Data Summary
While a direct quantitative correlation between CH1055 fluorescence intensity and histological

scoring is an area of ongoing research, existing studies provide valuable data on the tumor-

targeting capabilities of CH1055 conjugates.
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Probe Tumor Model
Tumor-to-
Background
Ratio (TBR)

Histological
Confirmation

Reference

CH1055-PEG

U87MG

glioblastoma

xenograft

>5

H&E staining

confirmed tumor

presence

[1]

CH1055-Affibody

(anti-EGFR)

SAS squamous

cell carcinoma

xenograft

~8 at 6h post-

injection

Immunohistoche

mistry for EGFR

expression

[1]

Experimental Protocols
Detailed methodologies are crucial for reproducible research. The following are representative

protocols for CH1055 imaging and corresponding histological validation.

CH1055-Affibody Imaging Protocol (in vivo)
Animal Model: Female BALB/c nude mice are inoculated subcutaneously with 1 x 10^6 SAS

(human squamous cell carcinoma, high EGFR expression) cells. Tumors are allowed to grow

to approximately 5-10 mm in diameter.

Probe Administration: CH1055-Affibody (targeting EGFR) is administered via tail vein

injection at a concentration of 1 mg/kg.

Imaging System: A custom-built NIR-II imaging system equipped with an 808 nm laser for

excitation and a cooled InGaAs camera for detection is used. A 1000 nm long-pass filter is

placed before the camera.

Image Acquisition: Mice are anesthetized with isoflurane during imaging. Images are

acquired at multiple time points (e.g., 1, 6, 12, 24 hours) post-injection to determine optimal

tumor accumulation and clearance from non-target tissues.

Image Analysis: Regions of interest (ROIs) are drawn over the tumor and adjacent normal

tissue to calculate the tumor-to-background ratio (TBR).
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Histological Validation Protocol (ex vivo)
Tissue Collection and Fixation: Following the final imaging session, mice are euthanized, and

tumors and major organs are excised. Tissues are fixed in 10% neutral buffered formalin for

24 hours.

Tissue Processing and Sectioning: Fixed tissues are processed through graded alcohols and

xylene and embedded in paraffin. 5 µm thick sections are cut using a microtome.

Hematoxylin and Eosin (H&E) Staining:

Deparaffinize sections in xylene and rehydrate through graded alcohols to water.

Stain with hematoxylin for 5 minutes.

Rinse in running tap water.

Differentiate in 1% acid alcohol for 30 seconds.

Rinse in running tap water.

"Blue" in Scott's tap water substitute for 1 minute.

Rinse in running tap water.

Stain with eosin for 2 minutes.

Dehydrate through graded alcohols and clear in xylene.

Mount with a permanent mounting medium.

Immunohistochemistry (IHC) for EGFR:

Perform antigen retrieval using a citrate buffer (pH 6.0) at 95°C for 20 minutes.

Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

Block non-specific binding with 5% normal goat serum for 30 minutes.
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Incubate with a primary antibody against EGFR (e.g., clone 31G7) overnight at 4°C.[2]

Incubate with a biotinylated secondary antibody for 30 minutes.

Incubate with an avidin-biotin-horseradish peroxidase complex for 30 minutes.

Develop with diaminobenzidine (DAB) substrate.

Counterstain with hematoxylin.

Dehydrate, clear, and mount.

Microscopy and Analysis: Stained slides are imaged using a bright-field microscope. EGFR

expression can be semi-quantitatively scored based on the intensity and percentage of

stained cells.

Mandatory Visualizations
Signaling Pathway Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3355966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Imaging

Ex Vivo Analysis

Data Correlation

Tumor-Bearing Mouse Model

Inject CH1055 Conjugate

NIR-II Fluorescence Imaging

Tumor & Organ Extraction

Sacrifice & Tissue Collection

Quantify Fluorescence
(Tumor-to-Background Ratio)

Histological Processing
(Fixation, Sectioning)

H&E and IHC Staining

Microscopic Analysis

Quantify Histology
(EGFR Expression Score)

Correlate Imaging and Histology Data

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12422057/docs?utm_src=pdf-body-img#cross-validation-of-ch1055-imaging-with-histology-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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